Cas no 88597-35-7 (1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-
• CAS No: 88597-35-7
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 627490
• PubChem ID: 70527050
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-2,3-dihydro-3-oxo-
• 2-(4-bromophenyl)-5-oxo-1H-pyrazole-4-carboxylic acid
• 1-(4-Bromophenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• SCHEMBL11156275
• DTXSID30742289
• 88597-35-7

• Inchi： 1S/C10H7BrN2O3/c11-6-1-3-7(4-2-6)13-5-8(10(15)16)9(14)12-13/h1-5H,(H,12,14)(H,15,16)
• InChI Key： UUVYJKVOFKWJTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų